Cas no 22400-26-6 (Cyanato)
Cyanato structure
Product Name:Cyanato
Cyanato Chemical and Physical Properties
Names and Identifiers
-
- Cyanato
- λ<sup>2</sup>-azanylidenemethanone
- Isocyanato radical
- OCN(.)
- DTXSID00176936
- NCO radical
- CHEBI:29808
- 22400-26-6
-
- Inchi: 1S/CNO/c2-1-3
- InChI Key: HKKDKUMUWRTAIA-UHFFFAOYSA-N
- SMILES: O=C=[N] |^1:2|
Computed Properties
- Exact Mass: 43.00583
- Monoisotopic Mass: 41.997989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 27.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.1
- XLogP3: 1
Experimental Properties
- PSA: 44.02
Cyanato Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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